Cas no 488108-86-7 (methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate)

• Product Name: methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate
• CAS No: 488108-86-7
• MF: C₁₅H₁₇F₃O₄
• MW: 318.288295507431
• MDL: MFCD03288977
• CID: 5234822
• PubChem ID: 3763811
• Update Time: 2025-06-07

methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate
• Benzenebutanoic acid, α-hydroxy-4-(1-methylethyl)-γ-oxo-α-(trifluoromethyl)-, methyl ester

• MDL： MFCD03288977
• Inchi： 1S/C15H17F3O4/c1-9(2)10-4-6-11(7-5-10)12(19)8-14(21,13(20)22-3)15(16,17)18/h4-7,9,21H,8H2,1-3H3
• InChI Key： OEJGHZYMFABHKU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(O)(C(F)(F)F)CC(C1=CC=C(C(C)C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate

Recent Advances in the Study of Methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate (CAS: 488108-86-7)

The compound methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate (CAS: 488108-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and isopropylphenyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers highlighted the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and bioavailability, making it a viable candidate for further preclinical studies.

Pharmacological investigations have revealed that methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies conducted by Smith et al. (2024) showed that the compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another notable study explored the compound's potential as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that the molecule induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of caspase-3 and PARP cleavage. The presence of the isopropylphenyl group was found to enhance the compound's binding affinity to specific molecular targets, further supporting its therapeutic potential.

Despite these promising results, challenges remain in the development of methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate as a drug candidate. Issues such as solubility, toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, recent advancements in the study of methyl 2-hydroxy-4-(4-isopropylphenyl)-4-oxo-2-(trifluoromethyl)butanoate (CAS: 488108-86-7) highlight its potential as a versatile therapeutic agent. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical application.